![molecular formula C11H10BrNO4 B1452266 Ethyl (2E)-3-(4-bromo-2-nitrophenyl)prop-2-enoate CAS No. 1094851-38-3](/img/structure/B1452266.png)
Ethyl (2E)-3-(4-bromo-2-nitrophenyl)prop-2-enoate
Overview
Description
“Ethyl 2-(4-bromo-2-nitrophenyl)acetate” is a chemical compound with the CAS Number: 199328-35-3 . It appears as a white to yellow powder, crystals, or liquid .
Molecular Structure Analysis
The molecular formula of “Ethyl 2-(4-bromo-2-nitrophenyl)acetate” is C10H10BrNO4 . The InChI Key is VZLHDZQLBGMIGO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound has a molecular weight of 288.1 . It’s soluble in water, with varying solubility estimates provided . The compound is also lipophilic, with a consensus Log Po/w of 1.98 .Scientific Research Applications
Molecular Interactions and Crystal Packing
Research has shown interest in the molecular interactions and crystal packing properties of compounds related to Ethyl (2E)-3-(4-bromo-2-nitrophenyl)prop-2-enoate. Zhang et al. (2011) explored the crystal packing of ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, highlighting rare N⋯π and O⋯π interactions, which are crucial for understanding the stability and assembly of molecular structures in solid states Zhenfeng Zhang, Yanbo Wu, & Guisheng Zhang, 2011. Similarly, Venkatesan et al. (2021) focused on intramolecular resonance-assisted hydrogen bonding in geminal amido-esters, providing insights into non-covalent interactions that influence the formation of complex molecular architectures P. Venkatesan, S. Thamotharan, M. Percino, & A. Ilangovan, 2021.
Synthetic Applications and Methodologies
A significant area of research involves the development of new synthetic methodologies and applications. For instance, Darehkordi et al. (2018) described an approach to synthesize 4-hydroxy-2-(trifluoromethyl)quinolines through intramolecular cyclization, showcasing the versatility of related esters in constructing complex molecular structures A. Darehkordi, Mahdiyeh Talebizadeh, & M. Anary‐Abbasinejad, 2018. Fang et al. (2006) demonstrated a novel coenzyme NADH model reaction with ethyl (2Z)-4-bromo-2-cyano-3-(2-naphthyl)but-2-enoate, contributing to the understanding of enzymatic reactions and their synthetic mimics X. Fang, You-cheng Liu, Guan‐Wu Wang, & Y. Ke, 2006.
Material Science and Liquid Crystals
Another area of interest is the application of ethyl enoate derivatives in material science, particularly in the synthesis of liquid crystalline materials. Rahman et al. (2009) synthesized nonsymmetric dimers containing azobenzene mesogenic groups, demonstrating the role of ethyl enoate derivatives in designing materials with specific phase behaviors and optical properties M. L. Rahman, J. Asik, Sandeep Kumar, S. Silong, & Mohd Zaki A Rahman, 2009.
Safety and Hazards
properties
IUPAC Name |
ethyl (E)-3-(4-bromo-2-nitrophenyl)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO4/c1-2-17-11(14)6-4-8-3-5-9(12)7-10(8)13(15)16/h3-7H,2H2,1H3/b6-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRTBTPDPXPXTDW-GQCTYLIASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC1=C(C=C(C=C1)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C1=C(C=C(C=C1)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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